Cas no 2680765-53-9 (3-Ethoxy-1-(trifluoroacetyl)azetidine-3-carboxylic acid)

• Product Name: 3-Ethoxy-1-(trifluoroacetyl)azetidine-3-carboxylic acid
• CAS No: 2680765-53-9
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• MDL: MFCD33450991
• CID: 5649021
• PubChem ID: 165915196
• Update Time: 2025-05-21

3-Ethoxy-1-(trifluoroacetyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-1-(trifluoroacetyl)azetidine-3-carboxylic acid
• 2680765-53-9
• EN300-28277045
• 3-Ethoxy-1-(trifluoroacetyl)azetidine-3-carboxylic acid

• MDL： MFCD33450991
• Inchi： 1S/C8H10F3NO4/c1-2-16-7(6(14)15)3-12(4-7)5(13)8(9,10)11/h2-4H2,1H3,(H,14,15)
• InChI Key： XHIGFFGDXWWJSO-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C(=O)O)(C1)OCC)=O)(F)F

Computed Properties

• Exact Mass: 241.05619229g/mol
• Monoisotopic Mass: 241.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-Ethoxy-1-(trifluoroacetyl)azetidine-3-carboxylic acid

Research Brief on 3-Ethoxy-1-(trifluoroacetyl)azetidine-3-carboxylic acid (CAS: 2680765-53-9)

3-Ethoxy-1-(trifluoroacetyl)azetidine-3-carboxylic acid (CAS: 2680765-53-9) is a specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its azetidine core and trifluoroacetyl group, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the development of protease inhibitors, antimicrobial agents, and other therapeutic candidates. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

The synthesis of 3-Ethoxy-1-(trifluoroacetyl)azetidine-3-carboxylic acid involves multi-step organic transformations, often starting from readily available precursors such as azetidine-3-carboxylic acid derivatives. Recent publications have reported optimized synthetic routes that improve yield and purity, making the compound more accessible for research and development. Notably, the trifluoroacetyl group enhances the compound's reactivity, enabling its use in diverse chemical reactions, including nucleophilic substitutions and cross-coupling reactions. These synthetic advantages position it as a valuable intermediate in the construction of complex molecular architectures.

In terms of biological activity, 3-Ethoxy-1-(trifluoroacetyl)azetidine-3-carboxylic acid has been investigated for its role in modulating enzyme function. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects against specific proteases, which are implicated in various pathological conditions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that structurally modified analogs of this compound showed promising activity against viral proteases, opening new avenues for antiviral drug development. Additionally, its unique structural features contribute to enhanced metabolic stability, a critical factor in drug design.

Beyond its direct biological applications, this compound has also been explored as a precursor for the development of prodrugs. The ethoxy and trifluoroacetyl moieties can be strategically modified to improve pharmacokinetic properties, such as solubility and bioavailability. Recent patent filings indicate growing interest in leveraging this compound for targeted drug delivery systems, particularly in oncology and infectious diseases. Researchers are actively investigating its potential to serve as a scaffold for the design of next-generation therapeutics with improved efficacy and safety profiles.

In conclusion, 3-Ethoxy-1-(trifluoroacetyl)azetidine-3-carboxylic acid (CAS: 2680765-53-9) represents a promising chemical entity with broad applicability in drug discovery and development. Its synthetic versatility, combined with its potential biological activities, underscores its value as a research tool and therapeutic candidate. Future studies are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs. This brief highlights the importance of continued investment in the exploration of this compound and its derivatives to unlock its full potential in the pharmaceutical industry.